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Compound of Interest

Compound Name: Regelidine

Cat. No.: B15596243 Get Quote

Essential Safety Protocols for Handling
Regelidine
For Research Use Only. Not for human or veterinary use.

This document provides critical safety and logistical guidance for researchers, scientists, and

drug development professionals working with Regelidine (CAS No. 114542-54-0). Adherence

to these protocols is essential to ensure personal safety and maintain a secure laboratory

environment.

Regelidine is a natural sesquiterpene alkaloid isolated from Tripterygium regelii. While one

available Material Safety Data Sheet (MSDS) states that Regelidine is not classified as a

hazardous substance under Regulation (EC) No 1272/2008, it is crucial to handle it with

significant caution.[1] The source plant, Tripterygium regelii, is recognized as poisonous, and

related compounds from the Tripterygium genus are known to possess potent biological

activities, including cytotoxicity and anti-fertility effects.[2] Therefore, a comprehensive personal

protective equipment (PPE) and handling strategy based on the precautionary principle is

mandatory.

Personal Protective Equipment (PPE)
The cornerstone of safe handling is the consistent and correct use of appropriate PPE. The

following table summarizes the minimum required PPE for all activities involving Regelidine,

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15596243?utm_src=pdf-interest
https://www.benchchem.com/product/b15596243?utm_src=pdf-body
https://www.benchchem.com/product/b15596243?utm_src=pdf-body
https://www.benchchem.com/product/b15596243?utm_src=pdf-body
https://static.cymitquimica.com/products/BP/pdf/sds-BP2051.pdf
https://en.wikipedia.org/wiki/Tripterygium_regelii
https://www.benchchem.com/product/b15596243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


from initial handling of the solid compound to the management of solutions and waste.

PPE Component Specification Recommended Use

Gloves

Double-gloved with

chemotherapy-tested nitrile

gloves (ASTM D6978

compliant).

Required for all handling

activities, including

preparation, administration,

and disposal. Change outer

glove immediately if

contaminated.

Gown

Disposable, solid-front gown

with back closure (e.g.,

polyethylene-coated

polypropylene).

Required for all procedures.

Must have long sleeves with

tight-fitting knit cuffs.

Eye & Face Protection

Safety glasses with side

shields or splash goggles

(ANSI Z87.1 certified).

Required for all handling

activities.

Face shield worn over safety

glasses or goggles.

Mandatory when handling the

solid powder, preparing stock

solutions, or when there is any

risk of splashing.

Respiratory Protection

NIOSH-approved N95 or

higher filtering facepiece

respirator.

Mandatory when weighing or

otherwise handling the solid

compound to prevent

inhalation of aerosolized

particles.

Operational Plan: Handling and Preparation
All work with Regelidine must be performed within a designated area and inside a certified

chemical fume hood or a Class II Biological Safety Cabinet to minimize exposure.

Experimental Workflow for Safe Handling
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1. Preparation

2. Don PPE
(Gown, Inner Gloves, Respirator,

Goggles, Outer Gloves)

 Enter Designated Area 

3. Work in Certified Hood

4. Handle Solid Compound
(Weighing, Aliquoting)

5. Solubilization

6. Experimental Use

7. Decontamination
(Wipe surfaces with 70% EtOH)

8. Doff PPE
(Reverse Order)
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Caption: Step-by-step workflow for the safe handling of Regelidine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15596243?utm_src=pdf-body-img
https://www.benchchem.com/product/b15596243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology for Stock Solution Preparation:

Preparation: Assemble all necessary materials (Regelidine powder, appropriate solvent,

vials, pipettes) and place them inside the chemical fume hood before beginning.

Don PPE: Before entering the designated area, don all required PPE in the following order:

gown, inner gloves, N95 respirator, safety goggles, and outer gloves.

Tare Vessel: Place a closed weighing vessel (e.g., a microcentrifuge tube) on an analytical

balance inside the fume hood and tare.

Aliquot Solid: Carefully transfer the required amount of Regelidine powder to the tared

vessel. Keep the container opening away from your breathing zone. Close the vessel

immediately.

Solubilization: Add the appropriate solvent (e.g., DMSO, Chloroform) to the vessel containing

the Regelidine powder.[1] Ensure the vessel is securely capped and mix until the solid is

fully dissolved.

Labeling: Clearly label the stock solution container with the compound name, concentration,

solvent, date, and appropriate hazard warnings.

Storage: Store the stock solution as recommended: -80°C for 6 months or -20°C for 1 month,

protected from light.[1]

Disposal Plan
Proper disposal of Regelidine waste is critical to prevent environmental contamination and

accidental exposure.

Waste Stream Segregation
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Regelidine Waste
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Solid Waste
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Sharps Waste
(Needles, Glassware)
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Caption: Segregation of Regelidine-contaminated waste streams.

Disposal Protocols:

Solid Waste: All disposable items contaminated with Regelidine, including gloves, gowns,

pipette tips, and vials, must be collected in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Unused or waste solutions containing Regelidine must be collected in a

sealed, leak-proof, and clearly labeled hazardous liquid waste container. Do not pour

Regelidine solutions down the drain.[1]

Decontamination: All non-disposable equipment and work surfaces should be

decontaminated after use. Wipe surfaces thoroughly with 70% ethanol or another

appropriate cleaning agent.

Final Disposal: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office in accordance with local, state, and federal

regulations.

By adhering to these stringent safety protocols, researchers can minimize the risks associated

with handling Regelidine and ensure a safe and controlled laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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